Cas no 2270911-50-5 (Pyridine, 2-(3-azetidinylmethoxy)-5-nitro-)

• Product Name: Pyridine, 2-(3-azetidinylmethoxy)-5-nitro-
• CAS No: 2270911-50-5
• MF: C₉H₁₁N₃O₃
• MW: 209.201941728592
• MDL: MFCD31700273
• CID: 4783411
• Update Time: 2025-07-18

Pyridine, 2-(3-azetidinylmethoxy)-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(3-azetidinylmethoxy)-5-nitro-

• MDL： MFCD31700273
• Inchi： 1S/C9H11N3O3/c13-12(14)8-1-2-9(11-5-8)15-6-7-3-10-4-7/h1-2,5,7,10H,3-4,6H2
• InChI Key： KKXIMHCDXYLPPV-UHFFFAOYSA-N
• SMILES： C1(OCC2CNC2)=NC=C([N+]([O-])=O)C=C1

Additional information on Pyridine, 2-(3-azetidinylmethoxy)-5-nitro-

Comprehensive Overview of Pyridine, 2-(3-azetidinylmethoxy)-5-nitro- (CAS No. 2270911-50-5)

Pyridine, 2-(3-azetidinylmethoxy)-5-nitro- (CAS No. 2270911-50-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a pyridine core with a 3-azetidinylmethoxy substituent and a nitro group at the 5-position, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in inflammatory and neurological disorders.

In recent years, the demand for novel nitrogen-containing heterocycles like Pyridine, 2-(3-azetidinylmethoxy)-5-nitro- has surged, driven by the need for more efficient and selective therapeutic agents. The compound’s azetidine ring, a four-membered nitrogen heterocycle, is a key structural motif in modern medicinal chemistry due to its conformational rigidity and ability to improve pharmacokinetic properties. This aligns with current trends in fragment-based drug design and small-molecule optimization, which are hot topics in AI-driven drug discovery platforms.

From a synthetic chemistry perspective, CAS No. 2270911-50-5 offers intriguing challenges and opportunities. The nitro group at the 5-position of the pyridine ring can be selectively reduced to an amine, enabling further functionalization for diverse applications. Meanwhile, the 3-azetidinylmethoxy side chain provides a handle for introducing additional pharmacophores, making it a valuable scaffold for combinatorial chemistry libraries. These features are frequently discussed in forums and publications focusing on high-throughput screening and lead compound identification.

Environmental and sustainability considerations are also relevant to Pyridine, 2-(3-azetidinylmethoxy)-5-nitro-. As the chemical industry shifts toward green chemistry principles, researchers are exploring eco-friendly synthetic routes for such intermediates. Catalytic methods, solvent-free reactions, and biodegradable derivatives are among the trending topics in this context. The compound’s potential role in biocatalysis and enzymatic transformations is another area of active investigation, reflecting broader interest in sustainable pharmaceutical manufacturing.

Analytical characterization of CAS No. 2270911-50-5 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control, a critical factor for industries requiring high-precision intermediates. The compound’s stability under various storage conditions is another practical consideration, often addressed in user queries about chemical storage best practices and handling protocols for sensitive reagents.

In summary, Pyridine, 2-(3-azetidinylmethoxy)-5-nitro- represents a compelling case study in the intersection of synthetic chemistry, drug discovery, and sustainable science. Its structural complexity and functional versatility make it a subject of ongoing research, particularly in fields prioritizing molecular diversity and targeted therapeutics. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about next-generation chemical entities and their role in addressing global health challenges.